Cas no 1094681-83-0 (3-cyclopropanecarbonyl-5-nitro-1H-indole)

• Product Name: 3-cyclopropanecarbonyl-5-nitro-1H-indole
• CAS No: 1094681-83-0
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 4571449
• Update Time: 2025-06-11

3-cyclopropanecarbonyl-5-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropanecarbonyl-5-nitro-1H-indole
• cyclopropyl-(5-nitro-1H-indol-3-yl)methanone
• 3-(Cyclopropylcarbonyl)-5-nitro-1H-indole
• Cyclopropyl(5-nitro-1H-indol-3-yl)methanone
• Z2469680331

• Inchi： 1S/C12H10N2O3/c15-12(7-1-2-7)10-6-13-11-4-3-8(14(16)17)5-9(10)11/h3-7,13H,1-2H2
• InChI Key： XUWVQZIMPRHPLD-UHFFFAOYSA-N
• SMILES： O=C(C1=CNC2C=CC(=CC1=2)[N+](=O)[O-])C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 348
• XLogP3: 2
• Topological Polar Surface Area: 78.7

Additional information on 3-cyclopropanecarbonyl-5-nitro-1H-indole

Recent Advances in the Study of 3-Cyclopropanecarbonyl-5-nitro-1H-indole (CAS: 1094681-83-0)

The compound 3-cyclopropanecarbonyl-5-nitro-1H-indole (CAS: 1094681-83-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the importance of the indole scaffold in medicinal chemistry, with 3-cyclopropanecarbonyl-5-nitro-1H-indole representing a particularly interesting derivative. The presence of both cyclopropanecarbonyl and nitro functional groups at the 3- and 5-positions, respectively, confers unique electronic and steric properties to this molecule. These features have been shown to influence its interactions with various biological targets, making it a promising candidate for further investigation.

In terms of synthesis, several novel approaches to 3-cyclopropanecarbonyl-5-nitro-1H-indole have been reported in the past two years. A 2023 study published in the Journal of Medicinal Chemistry described an efficient three-step synthesis starting from commercially available 5-nitroindole, with an overall yield of 68%. This improved synthetic route has facilitated larger-scale production of the compound for biological evaluation. The synthetic methodology emphasizes the importance of protecting group strategies and the optimal conditions for the key cyclopropanecarbonylation step.

Biological evaluations of 3-cyclopropanecarbonyl-5-nitro-1H-indole have revealed interesting activity profiles. Preliminary screening against a panel of cancer cell lines demonstrated moderate to strong antiproliferative activity, particularly against breast cancer (MCF-7) and colon cancer (HCT-116) cell lines, with IC50 values in the low micromolar range. Mechanistic studies suggest that this activity may be related to the compound's ability to interfere with tubulin polymerization, although additional research is needed to confirm this hypothesis and elucidate the precise molecular targets.

Recent computational studies have provided insights into the potential binding modes of 3-cyclopropanecarbonyl-5-nitro-1H-indole with various biological targets. Molecular docking simulations suggest that the compound may interact favorably with the colchicine binding site of tubulin, with the cyclopropanecarbonyl group playing a crucial role in these interactions. These computational predictions align with the observed biological activity and provide a foundation for future structure-activity relationship studies.

In addition to its potential anticancer properties, 3-cyclopropanecarbonyl-5-nitro-1H-indole has shown promise as an antimicrobial agent. A 2024 study reported significant activity against drug-resistant strains of Staphylococcus aureus, with minimum inhibitory concentrations (MICs) comparable to some clinically used antibiotics. This finding is particularly relevant given the growing threat of antimicrobial resistance and the urgent need for new therapeutic options.

The compound's pharmacokinetic properties have also been investigated in recent preclinical studies. While 3-cyclopropanecarbonyl-5-nitro-1H-indole demonstrates reasonable metabolic stability in microsomal assays, its solubility and oral bioavailability remain challenges that need to be addressed through structural modifications or formulation strategies. These findings highlight the importance of balancing potency with drug-like properties in the development of this compound as a potential therapeutic agent.

Looking forward, several research groups have initiated medicinal chemistry programs aimed at optimizing 3-cyclopropanecarbonyl-5-nitro-1H-indole. Current efforts focus on modifying the indole core while preserving the key pharmacophoric elements, with the goal of improving potency, selectivity, and drug-like properties. The results of these optimization studies are eagerly anticipated and may lead to the development of novel clinical candidates in the coming years.

In conclusion, 3-cyclopropanecarbonyl-5-nitro-1H-indole (CAS: 1094681-83-0) represents a promising scaffold in medicinal chemistry with demonstrated biological activities across multiple therapeutic areas. The recent advances in its synthesis, biological evaluation, and computational modeling provide a solid foundation for future research and development efforts. As understanding of its mechanism of action deepens and structural optimization continues, this compound may emerge as an important lead molecule in the discovery of new therapeutic agents.